1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
Overview
Description
1-(5-Benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride (BOMH) is a synthetic compound that has been studied extensively in recent years. It has been studied for its potential application in scientific research, particularly in the areas of enzymology, biochemistry, and physiology. BOMH has been found to have a wide range of biochemical and physiological effects, which makes it a valuable tool for laboratory experiments.
Mechanism of Action
The mechanism of action of 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride is not fully understood. It is believed that 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride acts as an inhibitor of various enzymes involved in the metabolism of fatty acids, carbohydrates, and lipids. 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride is thought to inhibit the enzymes by binding to them and preventing them from performing their normal metabolic functions.
Biochemical and Physiological Effects
1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has been found to have a wide range of biochemical and physiological effects. 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has been found to inhibit the activity of several enzymes involved in the metabolism of fatty acids, carbohydrates, and lipids. In addition, 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has been found to affect the activity of several hormones involved in the metabolism of carbohydrates and lipids. 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has also been found to affect the activity of several neurotransmitters involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride in laboratory experiments is its wide range of biochemical and physiological effects. 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride can be used to study the effects of various enzymes on the metabolism of fatty acids, as well as the effects of various hormones on the metabolism of carbohydrates and lipids. In addition, 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride can be used to study the effects of various drugs on the metabolism of lipids. However, 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has several limitations for laboratory experiments. 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride is a relatively new compound, and its long-term effects are not yet fully understood. In addition, 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride is not approved for use in humans, and therefore cannot be used in clinical trials.
Future Directions
Future research on 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride should focus on improving the synthesis method and understanding the long-term effects of 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride. In addition, future research should focus on understanding the mechanism of action of 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride, as well as the effects of 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride on various enzymes and hormones involved in the metabolism of fatty acids, carbohydrates, and lipids. Finally, future research should focus on developing methods to use 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride in clinical trials and in the treatment of various diseases and conditions.
Synthesis Methods
1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride can be synthesized using a variety of methods, including the benzylation of 1,2,4-oxadiazole with benzyl bromide, followed by the reaction of the resulting benzylated oxadiazole with methylamine hydrochloride. In addition, 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride can be synthesized from the reaction of 1,2,4-oxadiazole with benzyl bromide and methylamine hydrochloride in the presence of a base such as sodium hydroxide.
Scientific Research Applications
1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has been studied extensively for its potential application in scientific research, particularly in the areas of enzymology, biochemistry, and physiology. 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for laboratory experiments. 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has been used to study the effects of various enzymes on the metabolism of fatty acids, as well as the effects of various hormones on the metabolism of carbohydrates. 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has also been used to study the effects of various drugs on the metabolism of lipids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride involves the reaction of benzyl hydrazine with ethyl chloroacetate to form 5-benzyl-1,2,4-oxadiazol-3-yl ethylcarbamate. This intermediate is then hydrolyzed to form 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine, which is subsequently reacted with hydrochloric acid to form the hydrochloride salt of the final compound.", "Starting Materials": [ "Benzyl hydrazine", "Ethyl chloroacetate", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Benzyl hydrazine is reacted with ethyl chloroacetate in the presence of sodium hydroxide to form 5-benzyl-1,2,4-oxadiazol-3-yl ethylcarbamate.", "Step 2: The intermediate is then hydrolyzed with hydrochloric acid to form 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine.", "Step 3: The final compound is obtained by reacting 1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
2825012-38-0 |
Product Name |
1-(5-benzyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride |
Molecular Formula |
C10H12ClN3O |
Molecular Weight |
225.7 |
Purity |
95 |
Origin of Product |
United States |
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